Cas no 83528-01-2 (2-(3-azidophenyl)acetic acid)

• Product Name: 2-(3-azidophenyl)acetic acid
• CAS No: 83528-01-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD24452742
• CID: 3370171
• PubChem ID: 12836489
• Update Time: 2025-10-28

2-(3-azidophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 3-AZIDO-
• 2-(3-azidophenyl)acetic acid
• 83528-01-2
• EN300-8207337
• 961-545-6

• MDL： MFCD24452742
• Inchi： 1S/C8H7N3O2/c9-11-10-7-3-1-2-6(4-7)5-8(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： UZXQDXYRZHXEQT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N=[N+]=[N-])C=1)C(=O)O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.7Ų

Additional information on 2-(3-azidophenyl)acetic acid

Comprehensive Overview of 2-(3-Azidophenyl)acetic Acid (CAS No. 83528-01-2): Properties, Applications, and Innovations

2-(3-Azidophenyl)acetic acid (CAS No. 83528-01-2) is a specialized organic compound featuring an azide functional group (-N₃) attached to a phenyl ring, coupled with an acetic acid moiety. This unique structure makes it a versatile intermediate in click chemistry, bioconjugation, and pharmaceutical research. The compound's CAS number 83528-01-2 is frequently searched in chemical databases, underscoring its relevance in synthetic chemistry and material science.

The growing interest in azide-containing compounds like 2-(3-azidophenyl)acetic acid is driven by their role in bioorthogonal reactions, particularly the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Researchers and industries prioritize this compound for labeling biomolecules, designing drug delivery systems, and developing fluorescent probes. Its compatibility with aqueous environments and stability under physiological conditions further enhance its utility in biomedical applications.

From a synthetic perspective, 2-(3-azidophenyl)acetic acid is synthesized via nitration, reduction, and diazotization of phenylacetic acid derivatives, followed by azide introduction. Its molecular formula C₈H₇N₃O₂ and molecular weight 177.16 g/mol are critical for stoichiometric calculations. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity, which is vital for sensitive applications such as proteomics and genetic engineering.

Recent advancements highlight the compound's role in nanotechnology and surface modification. For instance, it is used to functionalize nanoparticles for targeted cancer therapy or to create self-assembled monolayers (SAMs) on gold surfaces. These applications align with trending searches on "azides in nanomedicine" and "click chemistry for diagnostics," reflecting its cross-disciplinary impact.

Environmental and safety considerations are paramount when handling 2-(3-azidophenyl)acetic acid. While not classified as hazardous, standard precautions for azide compounds—such as avoiding heavy metal contamination—are recommended. Storage in cool, dry conditions under inert atmosphere prolongs shelf life. These protocols address common queries like "stability of azido acids" and "safe handling of azides."

In the pharmaceutical sector, CAS 83528-01-2 is explored for prodrug design and enzyme inhibitors. Its azide group enables selective binding to biological targets, a feature leveraged in fragment-based drug discovery (FBDD). Such innovations resonate with industry demands for high-throughput screening and precision medicine, topics dominating scientific forums and patent filings.

Market trends indicate rising demand for custom synthesis of 2-(3-azidophenyl)acetic acid, driven by academic and industrial R&D. Suppliers emphasize batch-to-batch consistency and scalability, addressing pain points like "bulk azide suppliers" and "GMP-grade intermediates." Competitive pricing and regulatory compliance (e.g., REACH) further influence procurement decisions.

Future prospects for 2-(3-azidophenyl)acetic acid include 3D bioprinting and smart materials, where its reactivity enables crosslinking of hydrogels or polymers. Collaborations between chemists and engineers are expanding its use in wearable sensors and bioelectronic devices, aligning with global interest in IoT-enabled healthcare.

In summary, 2-(3-azidophenyl)acetic acid (CAS No. 83528-01-2) bridges fundamental research and industrial innovation. Its multifunctional architecture and compatibility with green chemistry principles ensure sustained relevance. As interdisciplinary applications grow, this compound will remain pivotal in addressing challenges from drug development to advanced material synthesis.